Cas no 2227919-19-7 ((2S)-5-(1H-1,2,3,4-tetrazol-1-yl)pentan-2-amine)

• Product Name: (2S)-5-(1H-1,2,3,4-tetrazol-1-yl)pentan-2-amine
• CAS No: 2227919-19-7
• MF: C₆H₁₃N₅
• MW: 155.200919866562
• CID: 6529293
• PubChem ID: 165976840
• Update Time: 2025-10-29

(2S)-5-(1H-1,2,3,4-tetrazol-1-yl)pentan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-5-(1H-1,2,3,4-tetrazol-1-yl)pentan-2-amine
• 2227919-19-7
• EN300-1733320

• Inchi： 1S/C6H13N5/c1-6(7)3-2-4-11-5-8-9-10-11/h5-6H,2-4,7H2,1H3/t6-/m0/s1
• InChI Key： ALIUURADNHPGMI-LURJTMIESA-N
• SMILES： N1(C=NN=N1)CCC[C@H](C)N

Computed Properties

• Exact Mass: 155.11709544g/mol
• Monoisotopic Mass: 155.11709544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 69.6Ų

Additional information on (2S)-5-(1H-1,2,3,4-tetrazol-1-yl)pentan-2-amine

Exploring (2S)-5-(1H-1,2,3,4-tetrazol-1-yl)pentan-2-amine (CAS No. 2227919-19-7): Properties, Applications, and Research Insights

The compound (2S)-5-(1H-1,2,3,4-tetrazol-1-yl)pentan-2-amine (CAS No. 2227919-19-7) is a chiral amine derivative featuring a 1H-1,2,3,4-tetrazole moiety. This structurally unique molecule has garnered significant attention in pharmaceutical and chemical research due to its potential as a bioactive scaffold. The presence of both the tetrazole ring and the amine functionality makes it a versatile intermediate for drug discovery and material science applications.

Recent trends in medicinal chemistry highlight the growing demand for nitrogen-rich heterocycles like 1H-1,2,3,4-tetrazole, which are known for their metabolic stability and hydrogen-bonding capabilities. Researchers frequently search for "tetrazole derivatives in drug design" or "chiral amine synthesis," reflecting the compound's relevance in modern pharmaceutical development. The (S)-configuration at the chiral center further enhances its value for stereoselective synthesis applications.

From a chemical perspective, (2S)-5-(1H-1,2,3,4-tetrazol-1-yl)pentan-2-amine exhibits interesting physicochemical properties. The tetrazole ring contributes to the molecule's polarity and potential for forming stable complexes with metal ions, while the aliphatic chain provides flexibility for structural modifications. These characteristics make it particularly valuable in developing enzyme inhibitors or receptor modulators, addressing current research interests in "targeted drug delivery systems" and "small molecule therapeutics."

The synthesis of CAS 2227919-19-7 typically involves multi-step organic transformations, with careful control of stereochemistry being crucial. Modern synthetic approaches often employ asymmetric catalysis or chiral pool strategies to obtain the desired (S)-enantiomer with high optical purity. This aligns with industry demands for "green chemistry in pharmaceutical synthesis" and "sustainable chiral building blocks," as evidenced by frequent searches in scientific databases.

In pharmaceutical applications, the (2S)-5-(1H-1,2,3,4-tetrazol-1-yl)pentan-2-amine scaffold has shown promise in various therapeutic areas. The tetrazole moiety serves as a bioisostere for carboxylic acids, potentially improving metabolic stability and bioavailability of drug candidates. Current research explores its utility in developing CNS-active compounds and GPCR modulators, responding to the growing need for "neurological disorder treatments" and "precision medicine approaches."

The compound's stability profile makes it suitable for diverse formulation strategies, addressing common search queries about "chemical stability in drug development." Proper storage conditions typically involve protection from moisture and extreme temperatures, with many researchers seeking information on "handling sensitive amine compounds" and "long-term storage of chiral intermediates."

Market analysis reveals increasing demand for chiral building blocks like CAS 2227919-19-7, particularly from contract research organizations and pharmaceutical companies. The global focus on "personalized medicine" and "targeted therapies" has driven interest in enantiomerically pure compounds, with many professionals searching for "high-quality chiral amines" and "custom synthesis services."

Quality control of (2S)-5-(1H-1,2,3,4-tetrazol-1-yl)pentan-2-amine typically involves advanced analytical techniques. HPLC methods with chiral stationary phases are commonly employed to ensure enantiomeric purity, while mass spectrometry and NMR spectroscopy confirm structural integrity. These procedures address common quality-related searches such as "analytical methods for chiral compounds" and "specification testing of pharmaceutical intermediates."

Emerging research directions for 2227919-19-7 include its potential in bioconjugation chemistry and proteolysis targeting chimera (PROTAC) development. The compound's reactive groups allow for selective modifications, making it valuable for "antibody-drug conjugates" and "targeted protein degradation" strategies - two rapidly growing areas in drug discovery that generate substantial search traffic.

Environmental and safety considerations for (2S)-5-(1H-1,2,3,4-tetrazol-1-yl)pentan-2-amine follow standard laboratory protocols. While not classified as hazardous under normal handling conditions, proper personal protective equipment is recommended, reflecting common workplace safety searches like "chemical handling best practices" and "laboratory safety for amine compounds."

The future outlook for CAS 2227919-19-7 appears promising, with potential expansions into material science applications beyond pharmaceuticals. Its unique combination of functional groups may find use in coordination polymers or catalysis, addressing growing interests in "functional materials design" and "molecular engineering." As research continues, this compound is likely to maintain its relevance in cutting-edge chemical innovation.